Cas no 65646-25-5 ( )

• Product Name: &nbsp
• CAS No: 65646-25-5
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 962270
• PubChem ID: 348849
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC408340; SureCN234736; AC1L8AA0; AGN-PC-002ROY; NSC-408340; 1,2-Cyclohexanedicarboxylic acid, dipropyl ester;
• dipropyl cyclohexane-1,2-dicarboxylate
• 65646-25-5
• NSC-408340
• SCHEMBL234736
• DS-010825
• AGEFUZCBLJQXIA-UHFFFAOYSA-N
• NSC 408340
• NSC408340
• DTXSID20325045
•  

• Inchi： 1S/C14H24O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： AGEFUZCBLJQXIA-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1CCCCC1C(=O)OCCC)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives